Cas no 1804487-02-2 (5-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1804487-02-2
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4873173
• Update Time: 2025-10-23

5-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C8H5ClF2N2O/c9-1-4-3-13-6(8(10)11)7(14)5(4)2-12/h3,8,14H,1H2
• InChI Key： DHESESKSBBNQJB-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(=C1C#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.8
• Topological Polar Surface Area: 56.9

Additional information on 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-hydroxypyridine

Introduction to 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1804487-02-2)

5-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1804487-02-2) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for a wide range of applications, particularly in the development of new therapeutic agents.

The chemical structure of 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-hydroxypyridine is composed of a pyridine ring with several functional groups attached, including a chloromethyl group, a cyano group, and a difluoromethyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for various research and development activities.

Recent studies have highlighted the potential of 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-hydroxypyridine in the treatment of various diseases. For instance, its ability to modulate specific enzymes and receptors has been explored in the context of cancer therapy. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer treatment. This inhibition can lead to reduced cell proliferation and increased apoptosis in cancer cells, making it a promising lead compound for further drug development.

In addition to its potential in cancer therapy, 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-hydroxypyridine has also shown promise in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it could be a valuable tool in the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-hydroxypyridine has been optimized through various methods, including multistep reactions involving selective functional group manipulations. The efficiency and scalability of these synthetic routes have been improved, making it feasible to produce this compound on a larger scale for preclinical and clinical studies. Researchers at leading pharmaceutical companies are actively investigating these synthetic methods to ensure that they meet the high standards required for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-hydroxypyridine. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical trials to further assess its therapeutic potential.

The pharmacokinetic properties of 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-hydroxypyridine have also been extensively studied. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. The compound's ability to maintain stable plasma concentrations over extended periods is particularly noteworthy, as it suggests that it could be administered less frequently while still achieving therapeutic benefits.

In conclusion, 5-(Chloromethyl)-4-cyano-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1804487-02-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in healthcare.